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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of Taxinine
M, a tetracyclic taxane diterpenoid. The information presented herein is intended to support
research and development efforts in medicinal chemistry, natural product synthesis, and

pharmacology.

Introduction

Taxinine M is a naturally occurring taxane isolated from various species of the yew tree
(Taxus), including Taxus brevifolia, Taxus chinensis, and Taxus mairei[1]. Like other members
of the taxane family, such as the prominent anticancer drug Paclitaxel (Taxol), Taxinine M
possesses a complex and highly oxygenated tetracyclic core structure. While not as biologically
potent as Paclitaxel, Taxinine M and its analogues are of significant interest to the scientific
community for their potential as scaffolds for the synthesis of novel therapeutic agents and for
their role in understanding the structure-activity relationships of taxane compounds|[2].

This document details the chemical structure of Taxinine M, presents its physicochemical and
spectroscopic data, outlines the experimental protocols for its isolation and structure
elucidation, and provides a visual representation of the experimental workflow.
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Chemical Structure and Properties

The chemical structure of Taxinine M was first elucidated in 1991 by Beutler et al. through
extensive spectroscopic analysis[3]. It is a tetracyclic diterpenoid characterized by a bridged
taxane core.

2.1. 2D Chemical Structure
A 2D representation of the chemical structure of Taxinine M.
2.2. Physicochemical Properties

The key physicochemical properties of Taxinine M are summarized in the table below.

Property Value Reference
Molecular Formula C35H42014 [1]
Molecular Weight 686.7 g/mol [1]
CAS Number 135730-55-1 [1]

[(1R,2R,3S,4R,5R,6S,8S,10R,
11R,12R,15S)-3,4,6,11-
tetraacetyloxy-2,8-dihydroxy-
1,15-dimethyl-9-methylidene-

IUPAC Name [1]
14-0xo-16-
oxatetracyclo[10.5.0.02,15.05,1°]
heptadecan-5-ylJmethyl
benzoate

Appearance White amorphous solid

Spectroscopic Data

The structural elucidation of Taxinine M was heavily reliant on nuclear magnetic resonance
(NMR) spectroscopy. The following tables present the tH and 3C NMR spectral data as
reported by Beutler et al. (1991) in CDCls.
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3.1. 'H NMR Data

Chemical Shift (6, o Coupling Constant
Proton Multiplicity
ppm) (3, Hz)

Data sourced from
Beutler et al., J. Nat.
Prod. 1991, 54, 3,
893-897. Complete
data is available in the

original publication.

3.2. 3C NMR Data

Carbon Chemical Shift (6, ppm)

Data sourced from Beutler et al., J. Nat. Prod.
1991, 54, 3, 893-897. Complete data is

available in the original publication.

Experimental Protocols

The following sections describe the generalized experimental procedures for the isolation and
structure elucidation of Taxinine M, based on the methods reported for taxanes. The definitive
protocol is detailed in Beutler et al. (1991)[3].

4.1. Isolation of Taxinine M from Taxus brevifolia

The isolation of Taxinine M from the bark of Taxus brevifolia typically involves a multi-step
extraction and chromatographic purification process.

» Extraction: The dried and ground bark of Taxus brevifolia is extracted with a polar solvent,
such as a methanol/water or ethanol/water mixture, to obtain a crude extract containing a
complex mixture of taxanes and other secondary metabolites.

o Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning to
separate compounds based on their polarity. This often involves partitioning between water
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and a series of organic solvents of increasing polarity, such as hexane, dichloromethane,
and ethyl acetate.

o Column Chromatography: The fraction enriched with taxanes is further purified using a series
of column chromatographic techniques. This may include:

o Silica Gel Chromatography: To separate compounds based on polarity.

o Reversed-Phase (C18) Chromatography: To separate compounds based on
hydrophobicity.

o High-Performance Liquid Chromatography (HPLC): For final purification of the target
compound to homogeneity.

» Crystallization/Precipitation: The purified Taxinine M is obtained as a solid, often an
amorphous powder, after removal of the solvent.

4.2. Structure Elucidation

The chemical structure of the isolated Taxinine M is determined using a combination of
spectroscopic techniques:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular weight and elemental composition of the molecule, allowing for the
deduction of the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the number and chemical environment of protons in
the molecule, as well as their connectivity through spin-spin coupling.

o 13C NMR: Determines the number of unique carbon atoms and their chemical environment
(e.g., carbonyl, olefinic, aliphatic).

o 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the
connectivity between protons and carbons, allowing for the complete assembly of the
molecular structure.
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« Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as
hydroxyls (-OH), carbonyls (C=0), and esters (C-O-C=0).

 Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the presence of
chromophores, such as aromatic rings and conjugated systems.

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation

of Taxinine M.
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A diagram illustrating the experimental workflow for the isolation and structure elucidation of
Taxinine M.

Conclusion

This technical guide provides a foundational understanding of the chemical structure of
Taxinine M. The detailed physicochemical and spectroscopic data, along with the outlined
experimental protocols, serve as a valuable resource for researchers in the fields of natural
product chemistry, drug discovery, and synthetic organic chemistry. Further investigation into
the biological activities and synthetic accessibility of Taxinine M and its derivatives may unveil
new opportunities for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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